Cas no 2481-09-6 (S-Tert-Butyl-L-cysteine hydrochloride)

S-Tert-Butyl-L-cysteine hydrochloride is a highly purified amino acid derivative. It is suitable for use in protein modification and labeling, as well as in organic synthesis. The t-butyl group provides increased stability and resistance to oxidation, making it an ideal choice for research applications.
S-Tert-Butyl-L-cysteine hydrochloride structure
2481-09-6 structure
Product Name:S-Tert-Butyl-L-cysteine hydrochloride
CAS No:2481-09-6
MF:C7H16ClNO2S
MW:213.72544002533
MDL:MFCD00037426
CID:43045
PubChem ID:17750295
Update Time:2025-10-16

S-Tert-Butyl-L-cysteine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • S-tert-Butyl-L-cysteine hydrochloride
    • H-Cys(tBu)-OH.HCl
    • H-Cys(But)-OH*HCl
    • H-Cys(But)-OH HCl
    • H-Cys(tBu)-OH · HCl
    • H-Cys(tBu)-OH·HCl S-tert·Butyl-L-cysteine hydrochloride
    • H-CYS(TBU)-OH•HCL
    • H-Cys(tBu)-OHHCl
    • H-L-Cys(tBu)-OH*HCl
    • H-L-Cys(tBu)-OH·HCl
    • S-T-butyl-L-cysteine hydrochloride
    • S-tert·Butyl-L-cysteine hydrochloride
    • S-tert-Butyl-N-acetyl-L-cysteine hydrochloride
    • Alanine,3-(tert-butylthio)-, hydrochloride (7CI)
    • Alanine, 3-(tert-butylthio)-,hydrochloride, L- (8CI)
    • L-Cysteine, S-(1,1-dimethylethyl)-, hydrochloride(9CI)
    • H-CYS(TBU)-OH HCL
    • H-Cys(but)-OH hydrochloride
    • PubChem19026
    • S-tert-Butyl-L-cysteine--hydrogen chloride (1/1)
    • H-Cys(tBu)-OH inverted exclamation mark currencyHCl
    • SBB008384
    • S-tert.Butyl-L-cysteine hydrochloride
    • AM81686
    • RL02803
    • VA50678
    • ST2413788
    • AX8019655
    • V10
    • H-CYS(TBU)-OH HYDROCHLORIDE
    • CYSTEINE(TBU)-OH HCL
    • H-Cys(tBu)-OH·HCI
    • (R)-2-amino-3-(tert-butylthio) propanoic acid
    • S-T-BUTYL-L-CYSTEINE HCL
    • [(1R)-2-tert-butylsulfanyl-1-carboxyethyl]azanium;chloride
    • EN300-1718162
    • AS-17621
    • (2R)-2-amino-3-tert-butylsulfanylpropanoic acid;hydrochloride
    • DTXSID00590416
    • J-300090
    • HY-W014238
    • (R)-2-amino-3-(tert-butylthio)propanoic acid hydrochloride
    • S-tert-butyl-L-cysteine HCl
    • A817503
    • MFCD00037426
    • (R)-2-AMINO-3-(TERT-BUTYLTHIO)PROPANOIC ACID HCL
    • M03077
    • 2481-09-6
    • (2R)-2-amino-3-tert-butylsulfanyl-propanoic acid hydrochloride
    • AKOS015897302
    • S-(2-Methyl-2-propanyl)-L-cysteine hydrochloride (1:1)
    • AKOS015847289
    • L-Cysteine, S-(1,1-dimethylethyl)-, hydrochloride (1:1)
    • CS-W014954
    • (2R)-2-amino-3-(tert-butylsulfanyl)propanoic acid hydrochloride
    • (2R)-2-amino-3-tert-butylsulfanylpropanoic acid hydrochloride
    • FD21239
    • DB-030370
    • S-Tert-Butyl-L-cysteine hydrochloride
    • MDL： MFCD00037426
    • Inchi： 1S/C7H15NO2S.ClH/c1-7(2,3)11-4-5(8)6(9)10;/h5H,4,8H2,1-3H3,(H,9,10);1H/t5-;/m0./s1
    • InChI Key： MHBMYFJKEBCMDR-JEDNCBNOSA-N
    • SMILES： Cl.S(C[C@@H](C(=O)O)N)C(C)(C)C

Computed Properties

  • Exact Mass: 213.05900
  • Monoisotopic Mass: 213.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.6

Experimental Properties

  • Density: 1.1300
  • Melting Point: >210°C (dec.)
  • Boiling Point: 293.5°Cat760mmHg
  • Flash Point: 131.3°C
  • Refractive Index: 1.517
  • PSA: 88.62000
  • LogP: 2.43230

S-Tert-Butyl-L-cysteine hydrochloride Security Information

S-Tert-Butyl-L-cysteine hydrochloride Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

S-Tert-Butyl-L-cysteine hydrochloride Pricemore >>

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